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Introduction

Hexadecyltriphenylphosphonium bromide (HTPB) is a quaternary phosphonium salt that

serves as an effective antistatic agent. Its amphiphilic molecular structure, comprising a

positively charged phosphonium head and a long hydrophobic alkyl tail, allows it to be utilized

in various applications to mitigate the buildup of static electricity. This is particularly relevant for

materials with high surface resistivity, such as synthetic polymers and textiles, where static

accumulation can lead to issues ranging from dust attraction to electrostatic discharge (ESD)

that can damage sensitive electronic components. These notes provide an overview of HTPB's

properties, mechanism of action, and applications as an antistatic agent for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Hexadecyltriphenylphosphonium
bromide is presented in the table below.
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Property Value

Chemical Name Hexadecyltriphenylphosphonium bromide

Synonyms Cetyltriphenylphosphonium bromide, HTPB

CAS Number 14866-43-4

Molecular Formula C₃₄H₄₈BrP

Molecular Weight 567.62 g/mol

Appearance White to off-white powder or crystalline solid

Melting Point 98-102 °C

Solubility Soluble in ethanol, slightly soluble in water.[1]

Mechanism of Antistatic Action

The antistatic effect of Hexadecyltriphenylphosphonium bromide is primarily attributed to its

ability to increase the surface conductivity of the material to which it is applied. As a cationic

surfactant, HTPB orients itself on the surface of a material with its hydrophobic hexadecyl tail

interacting with the non-polar polymer surface, and its hydrophilic triphenylphosphonium

bromide headgroup facing outwards.

This hydrophilic headgroup attracts moisture from the surrounding atmosphere, forming a thin,

conductive layer of water on the material's surface. This aqueous layer contains mobile ions

from the dissociated HTPB (the hexadecyltriphenylphosphonium cation and the bromide

anion), which facilitate the dissipation of static charges along the surface, preventing their

accumulation. The overall process reduces the surface resistivity of the material, allowing static

electricity to be safely conducted away.
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Mechanism of HTPB as an antistatic agent.

Applications

Hexadecyltriphenylphosphonium bromide is utilized as an antistatic agent in various

industries, primarily for the treatment of:

Textiles and Fibers: It is applied to synthetic fabrics such as polyester, polyamide (nylon),

and their blends to prevent static cling, dust attraction, and discomfort during wear.[1]

Polymers and Plastics: HTPB can be incorporated into or applied to the surface of plastics to

prevent static buildup in packaging materials, electronic component housings, and other

plastic articles where electrostatic discharge is a concern.

Leather: Used in leather finishing to reduce static charges.[1]

Performance Data

The effectiveness of an antistatic agent is typically quantified by measuring the surface

resistivity and charge decay time of the treated material. While specific performance data for
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HTPB is not readily available in the public domain, the following tables provide expected

performance ranges for a polyester fabric treated with a generic cationic antistatic agent, which

would be similar to HTPB.

Table 1: Typical Surface Resistivity of Treated Polyester Fabric

Treatment Concentration (% w/w) Surface Resistivity (Ω/sq)

Untreated Control 0 > 10¹³

HTPB (Expected) 0.5 10¹¹ - 10¹²

HTPB (Expected) 1.0 10¹⁰ - 10¹¹

HTPB (Expected) 2.0 10⁹ - 10¹⁰

Table 2: Typical Charge Decay Time of Treated Polyester Fabric

Treatment Concentration (% w/w)
Half-Life Decay Time
(seconds)

Untreated Control 0 > 60

HTPB (Expected) 0.5 < 10

HTPB (Expected) 1.0 < 2

HTPB (Expected) 2.0 < 0.5

Protocols
1. Synthesis of Hexadecyltriphenylphosphonium Bromide

This protocol describes the synthesis of HTPB from triphenylphosphine and 1-

bromohexadecane.

Triphenylphosphine
1-Bromohexadecane

Toluene (Solvent)

Reflux at 110°C
for 24 hours

1. Combine and Heat Cool to Room Temperature
Add Diethyl Ether

2. Induce Crystallization Vacuum Filtration3. Collect Solid Wash with Diethyl Ether4. Remove Impurities Dry under Vacuum5. Remove Solvent Hexadecyltriphenylphosphonium
Bromide (HTPB)
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Workflow for the synthesis of HTPB.

Materials:

Triphenylphosphine (C₁₈H₁₅P)

1-Bromohexadecane (C₁₆H₃₃Br)

Toluene (anhydrous)

Diethyl ether (anhydrous)

Round-bottom flask with reflux condenser

Magnetic stirrer and heat source

Vacuum filtration apparatus

Procedure:

In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.

Add 1-bromohexadecane (1.05 eq) to the solution.

Heat the reaction mixture to reflux (approximately 110°C) and maintain for 24 hours with

continuous stirring.

After 24 hours, cool the mixture to room temperature. A white precipitate should form.

Add anhydrous diethyl ether to the flask to further precipitate the product.

Collect the white solid by vacuum filtration.

Wash the collected solid with cold anhydrous diethyl ether to remove any unreacted starting

materials.
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Dry the purified Hexadecyltriphenylphosphonium bromide under vacuum to a constant

weight.

2. Application of HTPB as an External Antistatic Agent on Polyester Fabric

This protocol details a standard padding method for applying HTPB to a textile substrate.

Prepare HTPB Solution
(e.g., 1% w/v in Ethanol/Water)

Immerse Polyester Fabric
in HTPB Solution

Pass Fabric Through
Padding Mangle (e.g., 80% Wet Pick-up)

Dry the Fabric
(e.g., 80°C for 5 minutes)

Cure the Fabric
(e.g., 150°C for 2 minutes)

Condition Treated Fabric
(e.g., 24h at 23°C and 50% RH)

Evaluate Antistatic Properties

Click to download full resolution via product page

Workflow for applying HTPB to fabric.
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Materials:

Hexadecyltriphenylphosphonium bromide (HTPB)

Ethanol and deionized water

Polyester fabric swatches

Padding mangle

Laboratory oven/stenter

Procedure:

Prepare a stock solution of HTPB at the desired concentration (e.g., 0.5%, 1.0%, 2.0% w/v)

in a suitable solvent system, such as a 50:50 ethanol/water mixture.

Immerse a pre-cleaned and dried polyester fabric swatch into the HTPB solution.

Pass the saturated fabric through a padding mangle set to a specific pressure to achieve a

consistent wet pick-up (e.g., 80%).

Dry the treated fabric in an oven at a moderate temperature (e.g., 80-100°C) for a few

minutes to remove the solvent.

Cure the fabric at a higher temperature (e.g., 150°C) for a short duration (e.g., 1-3 minutes)

to fix the antistatic agent to the fibers.

Condition the treated fabric samples in a controlled environment (e.g., 23 ± 1°C and 50 ± 5%

relative humidity) for at least 24 hours before testing.

3. Evaluation of Antistatic Performance

3.1 Protocol: Measurement of Surface Resistivity

This protocol is based on the AATCC Test Method 76 for determining the surface resistivity of

fabrics.
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Conditioned Fabric Sample

Place Sample on Insulating Base

Position Concentric Ring Electrodes
on Fabric Surface

Apply a Defined DC Voltage
Measure Resistance using an Electrometer

Calculate Surface Resistivity (Ω/sq)

Surface Resistivity Value

 

Conditioned Fabric Sample

Mount Sample on a Grounded
Metal Plate

Apply a High Voltage Charge
(e.g., 5000V) to the Fabric Surface

Monitor the Surface Voltage
with a Non-contact Voltmeter

Ground the Charging Electrode and
Measure the Time for the Voltage to

Decay to a Certain Percentage (e.g., 50% or 10%)

Charge Decay Time (seconds)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Hexadecyltriphenylphosphonium
Bromide as an Antistatic Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085576#use-of-hexadecyltriphenylphosphonium-
bromide-as-an-antistatic-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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